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Compound of Interest

Compound Name: Nurrl agonist 11

Cat. No.: B15541590

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of
Nurrl agonist 11 (Catalog No. HY-162786). Given the absence of a specific Safety Data
Sheet (SDS) for this compound, these procedures are based on general best practices for
laboratory chemical waste management and information derived from the SDS of Oxaprozin, a
structurally related compound.

Disclaimer: This guide is intended for informational purposes and should be supplemented by a
thorough review of your institution's specific safety protocols and all applicable local, state, and
federal regulations. Always consult with your institution's Environmental Health and Safety
(EHS) department for final approval of your disposal procedures.

Key Safety and Chemical Data

A summary of the known properties of Nurrl agonist 11 and the related compound Oxaprozin
Is provided below for quick reference.
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Property Nurrl Agonist 11 Oxaprozin (for reference)
Catalog Number HY-162786 -

CAS Number 1090335-04-8 21256-18-8

Molecular Formula C20H20N202 C1sH15NOs

Molecular Weight 320.39 g/mol 293.3 g/mol

Known Hazards

Not fully characterized. Treat

as hazardous.

Harmful if swallowed. Causes
skin and serious eye irritation.
Toxic to aquatic life with long-

lasting effects.

Personal Protective Equipment
(PPE)

Chemical-resistant gloves,

safety goggles, lab coat.

Chemical-resistant gloves,

safety goggles, lab coat.

Step-by-Step Disposal Procedures

The proper disposal of Nurrl agonist 11 requires a systematic approach to ensure the safety

of laboratory personnel and environmental compliance. The following workflow should be

followed for all forms of waste containing this compound.

Unused or Expired Nurrl Agonist 11 (Solid)

e Do Not Dispose in Regular Trash or Down the Drain: This compound must be treated as

hazardous chemical waste.

o Containerization:

o Ensure the original container is securely sealed.

o If the original container is compromised, transfer the material to a new, clean, and

chemically compatible container with a secure lid.

o The container must be in good condition and free from leaks or damage.

e Labeling:
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[e]

Clearly label the container as "Hazardous Waste."

o

Include the full chemical name: "Nurrl agonist 11".

[¢]

List the CAS number: "1090335-04-8".

[¢]

Indicate the approximate quantity of the waste.

[e]

Include the date of waste generation.

e Storage:

o Store the labeled waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.

o Ensure the SAA is a secondary containment system to prevent the spread of material in
case of a leak.

o Store away from incompatible materials, particularly strong oxidizing agents.
e Disposal Request:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with all the information from the waste label.

Solutions Containing Nurrl Agonist 11

e Do Not Dispose Down the Drain: Aqueous and organic solutions must be treated as
hazardous waste.

o Containerization:

o Collect all liquid waste containing Nurrl agonist 11 in a dedicated, leak-proof, and
chemically compatible waste container.

o Do not mix with other incompatible waste streams.
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e Labeling:
o Label the container as "Hazardous Waste."

o List all chemical components of the solution, including solvents, with their approximate
percentages. For example: "Nurrl agonist 11 (~10 mg/mL) in DMSO."

o Include the full chemical name and CAS number of Nurrl agonist 11.
o Storage and Disposal:

o Follow the same storage and EHS pickup procedures outlined for the solid compound.

Contaminated Labware and Personal Protective
Equipment (PPE)

e Solid Waste:

o Items such as gloves, pipette tips, and weigh boats that are grossly contaminated with
Nurrl agonist 11 should be collected in a designated hazardous waste bag.

o Label the bag as "Hazardous Waste - Solid" and list the contaminating chemical ("Nurrl
agonist 11").

e Sharps:

o Needles, syringes, or other contaminated sharps must be placed in a designated sharps
container.

o Follow your institution's specific procedures for the disposal of chemically contaminated
sharps.

o Glassware:

o Empty containers that held Nurrl agonist 11 should be triple-rinsed with a suitable

solvent.

o The rinsate must be collected and disposed of as hazardous liquid waste.
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o After triple-rinsing, the defaced, empty container may be disposed of as regular lab glass
waste, pending approval from your EHS department.

Spill Cleanup

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Wear Appropriate PPE: At a minimum, this includes a lab coat, safety goggles, and chemical-

resistant gloves.
Contain the Spill:
o For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

o For liquid spills, use an absorbent material (e.g., spill pillows, absorbent pads) to contain
and soak up the liquid.

Collect Cleanup Debris:

o Place all contaminated absorbent materials and any broken glassware into a hazardous

waste container.

o Label the container as "Hazardous Waste - Spill Debris" and list the spilled chemical
("Nurrl agonist 11") and any solvents used in the cleanup.

Decontaminate the Area: Clean the spill surface with an appropriate solvent and then soap
and water. Collect all cleaning materials for disposal as hazardous waste.

Report the Spill: Report the incident to your laboratory supervisor and EHS department,
following your institution's spill reporting procedures.

Experimental Protocols and Signaling Pathway

While specific experimental protocols for the disposal of Nurrl agonist 11 are not available,

the principles of safe laboratory practice dictate that waste is managed at the point of

generation. Integrating waste disposal steps into experimental workflows is a critical aspect of

responsible research.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/product/b15541590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The Nurrl signaling pathway is central to the development and maintenance of dopaminergic
neurons.[1] Understanding this pathway provides context for the research applications of Nurrl
agonists.

Intracellular
(‘fx"aéi'v‘;::' :Salg:::?‘s) Membrane Receptor Signaling Cascade
9., (e.9., MAPK/ERK)

Click to download full resolution via product page

Caption: Simplified Nurrl signaling pathway showing activation and downstream effects.

The following diagram illustrates the decision-making workflow for the proper disposal of waste
containing Nurrl agonist 11.
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Caption: Decision workflow for the disposal of Nurrl agonist 11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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